Cas no 97271-73-3 (Urea, N,N-bis(2-hydroxypropyl)-)
97271-73-3 structure
Product Name:Urea, N,N-bis(2-hydroxypropyl)-
CAS No:97271-73-3
MF:C7H16N2O3
MW:176.213541984558
CID:751117
PubChem ID:11693984
Update Time:2025-04-19
Urea, N,N-bis(2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N,N-bis(2-hydroxypropyl)-
- 1,1-bis(2-hydroxypropyl)urea
- DTXSID80470702
- SCHEMBL1315917
- 97271-73-3
-
- Inchi: 1S/C7H16N2O3/c1-5(10)3-9(7(8)12)4-6(2)11/h5-6,10-11H,3-4H2,1-2H3,(H2,8,12)
- InChI Key: ZGLXBKOIZOVYND-UHFFFAOYSA-N
- SMILES: OC(C)CN(C(N)=O)CC(C)O
Computed Properties
- Exact Mass: 176.11609238g/mol
- Monoisotopic Mass: 176.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 86.8Ų
Urea, N,N-bis(2-hydroxypropyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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